Foundational & Exploratory
Check Availability & Pricing

BENCHE

1-Benzylazetidin-3-ol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
Compound Name: 1-Benzylazetidin-3-ol
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Technical Dossier: 1-Benzylazetidin-3-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of 1-
Benzylazetidin-3-ol, a heterocyclic compound of interest in medicinal chemistry and synthetic
organic chemistry.

Core Chemical Data

The fundamental molecular properties of 1-Benzylazetidin-3-ol are summarized below. It is
important to distinguish this compound from the structurally related but distinct molecule, 1-
Benzhydrylazetidin-3-ol, which possesses two phenyl rings attached to the alpha-carbon of the
benzyl group.

Property

Value

Chemical Name

1-Benzylazetidin-3-ol

Molecular Formula

C10H13NO

Molecular Weight 163.22 g/mol [1]
CAS Number 54881-13-9
IUPAC Name 1-benzylazetidin-3-ol[1]
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In contrast, the related compound 1-Benzhydrylazetidin-3-ol has a molecular formula of
C16H17NO and a molecular weight of 239.31 g/mol .[2][3][4]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of azetidine derivatives
are crucial for reproducibility. While specific experimental details for the synthesis of 1-
Benzylazetidin-3-ol were not found in the immediate search, a general synthetic approach for
a related compound, 1-Benzhydrylazetidin-3-ol, involves the reaction of 1-
(diphenylmethylamino)-3-chloro-2-propanol with a base such as N,N-diisopropylethylamine
(DIPEA) in ethanol. The reaction mixture is heated to reflux, and the resulting product can be
purified by recrystallization. This general methodology can be adapted by those skilled in the
art for the synthesis of 1-Benzylazetidin-3-ol, likely starting from 1-(benzylamino)-3-chloro-2-

propanol.

Logical Relationships

The following diagram illustrates the relationship between the chemical name and its core
molecular properties.

Logical Relationship: 1-Benzylazetidin-3-ol
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Fig. 1: Core properties of 1-Benzylazetidin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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